N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1-phenylmethanesulfonamide
Overview
Description
“N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1-phenylmethanesulfonamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a pyrazinyl group, which is a derivative of pyrazine . It also contains a phenyl group and a methanesulfonamide group.
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrazole derivatives can undergo a variety of reactions, including cyclization and ring-opening reactions .
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of the compound “N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1-phenylmethanesulfonamide”:
Antimicrobial Activity
This compound has shown potential as an antimicrobial agent. The pyrazole and pyrazine rings in its structure are known to exhibit significant antibacterial and antifungal properties. Research indicates that derivatives of pyrazole and pyrazine can inhibit the growth of various bacterial strains and fungi, making them useful in developing new antibiotics and antifungal medications .
Anti-inflammatory Properties
The compound’s structure suggests it could be effective in reducing inflammation. Pyrazole derivatives have been studied for their anti-inflammatory effects, which are crucial in treating conditions like arthritis and other inflammatory diseases. The presence of the sulfonamide group further enhances its potential as an anti-inflammatory agent .
Anticancer Activity
N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1-phenylmethanesulfonamide has been investigated for its anticancer properties. Compounds containing pyrazole and pyrazine rings have shown the ability to inhibit the proliferation of cancer cells. This compound could be a candidate for developing new chemotherapeutic agents .
Kinase Inhibition
Kinase inhibitors are crucial in treating various cancers and other diseases. The compound’s structure, particularly the pyrazole and pyrazine rings, suggests it could act as a kinase inhibitor. This makes it a valuable target for research in developing treatments for diseases where kinase activity is dysregulated .
Antiviral Applications
Research has shown that pyrazole and pyrazine derivatives can exhibit antiviral activity. This compound could potentially be used to develop antiviral drugs, especially against viruses that are resistant to current treatments. Its unique structure allows it to interfere with viral replication processes .
Antioxidant Properties
The compound may also possess antioxidant properties, which are important in protecting cells from oxidative stress. Antioxidants are crucial in preventing and treating diseases related to oxidative damage, such as neurodegenerative diseases and cardiovascular conditions .
Agricultural Applications
In agriculture, this compound could be used as a pesticide or fungicide. The antimicrobial properties of pyrazole and pyrazine derivatives make them suitable for protecting crops from bacterial and fungal infections. This can lead to higher crop yields and reduced losses due to disease .
Neuroprotective Effects
There is potential for this compound to be used in treating neurodegenerative diseases. The antioxidant and anti-inflammatory properties of pyrazole derivatives can help protect neurons from damage and reduce inflammation in the nervous system, which is beneficial in conditions like Alzheimer’s and Parkinson’s diseases .
These applications highlight the versatility and potential of N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1-phenylmethanesulfonamide in various fields of scientific research. Each application area offers a promising avenue for further investigation and development.
Pyrrolopyrazine derivatives: synthetic approaches and biological activities Synthesis and Antifungal Activity of N-(Substituted pyridinyl)-1-methyl (phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Derivatives
Mechanism of Action
Target of Action
For instance, some pyrrolopyrazine derivatives have shown activity on kinase inhibition .
Mode of Action
The exact mode of action of this compound is not fully understood. It is likely that it interacts with its targets, possibly kinases, leading to changes in the function of these proteins. This could result in alterations in cellular signaling pathways, impacting various biological processes .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. If it acts as a kinase inhibitor, it could potentially inhibit cell growth and proliferation, among other effects .
properties
IUPAC Name |
N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-1-phenylmethanesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S/c1-21-14(9-15(20-21)16-11-17-7-8-18-16)10-19-24(22,23)12-13-5-3-2-4-6-13/h2-9,11,19H,10,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWAMTTQRGNNAKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=NC=CN=C2)CNS(=O)(=O)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-1-phenylmethanesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Oxolan-2-yl)morpholin-4-yl]prop-2-en-1-one](/img/structure/B2394818.png)
![2-Phenoxy-1-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]ethanone](/img/structure/B2394820.png)
![4-methyl-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)benzamide](/img/structure/B2394825.png)
![6-Chloro-2-[(3-chlorophenyl)sulfanylmethyl]-3-(2-methylphenyl)quinazolin-4-one](/img/structure/B2394826.png)
![1-(4-chlorobenzyl)-3-[(pentanoyloxy)imino]-1,3-dihydro-2H-indol-2-one](/img/structure/B2394828.png)
![N-{3-[1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide](/img/structure/B2394831.png)
![6-ethyl-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2394832.png)
![(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-fluorobenzamide](/img/structure/B2394833.png)
